Nitrate
Cat. No. B079036
Key on ui cas rn:
14797-55-8
M. Wt: 62.005 g/mol
InChI Key: NHNBFGGVMKEFGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
O=[N+]([O-])C1([N+](=O)[O-])C[NH2+]C1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
|
[CH3:24][OH:25].[F:1][C:2]([F:3])([F:4])[S:5]([O-:6])(=[O:7])=[O:8].[N+:9](=[O:10])([O-:11])[C:12]1([N+:16](=[O:17])[O-:18])[CH2:13][NH2+:14][CH2:15]1.[NH4+:19].[O-:20][N+:21]([O-:22])=[O:23]>>[N+:9](=[O:10])([O-:11])[C:12]1([N+:16](=[O:17])[O-:18])[CH2:13][NH2+:14][CH2:15]1.[O:20]=[N+:21]([O-:22])[O-:23]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=S(=O)([O-])C(F)(F)F
|
|
Name
|
O=[N+]([O-])C1([N+](=O)[O-])C[NH2+]C1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=[N+]([O-])C1([N+](=O)[O-])C[NH2+]C1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[NH4+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=[N+]([O-])[O-]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=[N+]([O-])C1([N+](=O)[O-])C[NH2+]C1
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=[N+]([O-])[O-]
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
